Cas no 1221565-69-0 ((5-fluoro-2-iodo-3-methylphenyl)methanol)

• Product Name: (5-fluoro-2-iodo-3-methylphenyl)methanol
• CAS No: 1221565-69-0
• MF: C₈H₈FIO
• MW: 266.051398277283
• CID: 4578701
• PubChem ID: 67308872
• Update Time: 2025-10-25

(5-fluoro-2-iodo-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-fluoro-2-iodo-3-methyl-
• (5-fluoro-2-iodo-3-methylphenyl)methanol

• Inchi： 1S/C8H8FIO/c1-5-2-7(9)3-6(4-11)8(5)10/h2-3,11H,4H2,1H3
• InChI Key： NAAURNLCWDNWDV-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=CC(C)=C1I

Computed Properties

• Exact Mass: 265.96039g/mol
• Monoisotopic Mass: 265.96039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (5-fluoro-2-iodo-3-methylphenyl)methanol

Comprehensive Guide to (5-Fluoro-2-Iodo-3-Methylphenyl)methanol (CAS No. 1221565-69-0): Properties, Applications, and Market Insights

(5-Fluoro-2-iodo-3-methylphenyl)methanol (CAS No. 1221565-69-0) is a specialized fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound, featuring a fluoro-iodo-methylphenyl backbone, is increasingly sought after due to its unique structural properties and reactivity. Researchers and manufacturers are exploring its applications in drug discovery, particularly in the development of targeted therapies and small molecule inhibitors.

The molecular structure of (5-fluoro-2-iodo-3-methylphenyl)methanol includes a hydroxymethyl group attached to a benzene ring substituted with fluorine, iodine, and a methyl group. These substituents enhance its utility in Suzuki-Miyaura cross-coupling reactions, a popular method in modern organic synthesis. The presence of both halogen atoms (fluorine and iodine) makes it a versatile intermediate for constructing complex molecules, particularly in the synthesis of biologically active compounds.

Recent trends in pharmaceutical research highlight the growing demand for fluorinated building blocks like (5-fluoro-2-iodo-3-methylphenyl)methanol. Fluorination is a key strategy in drug design, as it can improve metabolic stability, bioavailability, and binding affinity. This compound’s iodo-substituent further expands its utility in palladium-catalyzed reactions, which are central to the development of new therapeutics. Its applications extend to materials science, where it serves as a precursor for advanced polymers and liquid crystals.

The synthesis of (5-fluoro-2-iodo-3-methylphenyl)methanol typically involves multi-step processes, including halogenation and reduction reactions. Researchers are optimizing these methods to achieve higher yields and purity, addressing the needs of high-throughput screening and combinatorial chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further derivatization.

Market insights reveal a steady increase in the procurement of halogenated phenylmethanols, driven by advancements in precision medicine and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are scaling up production to meet the rising demand from academic and industrial laboratories. The compound’s compatibility with green chemistry principles is also a focus, as sustainability becomes a priority in chemical manufacturing.

In conclusion, (5-fluoro-2-iodo-3-methylphenyl)methanol (CAS No. 1221565-69-0) is a valuable intermediate with broad applications in drug discovery and materials science. Its unique structural features and reactivity make it a key player in the development of next-generation therapeutics and functional materials. As research continues to uncover new uses, this compound is poised to remain a critical tool for chemists and researchers worldwide.